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Compound of Interest

Compound Name: Titanium(ll) oxide

Cat. No.: B076027

A Note on Titanium(ll) Oxide (TiO):

Extensive research of scientific literature reveals a significant scarcity of information regarding
the use of Titanium(ll) oxide (TiO) as a catalyst support. The vast majority of research on
titanium-based catalyst supports focuses on Titanium Dioxide (TiOz). While TiO is a thermally
stable material with a high melting point, its distinct electronic properties, such as metallic
conductivity, and its non-stoichiometric nature may contribute to its limited application in this
area compared to the semiconducting and highly stable TiOz.[1] Therefore, these application
notes will focus on the widely utilized and extensively documented Titanium Dioxide (TiOz) as a
catalyst support.

Introduction to Titanium Dioxide (TiOz2) as a Catalyst
Support

Titanium dioxide (TiO2) is a versatile and widely used catalyst support material in
heterogeneous catalysis.[2] Its popularity stems from a combination of favorable properties
including high thermal and chemical stability, corrosion resistance, and the ability to form strong
metal-support interactions (SMSI).[3] TiOz exists in several crystalline forms, most notably
anatase, rutile, and brookite, with anatase and rutile being the most commonly used in
catalysis.[2] The choice of crystalline phase, particle size, and surface area can significantly
influence the performance of the supported catalyst.[4]
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The properties of TiO2 make it an excellent candidate for a variety of catalytic applications,
including oxidation and reduction reactions, photocatalysis, and environmental catalysis.[2][5] It
is frequently used as a support for noble metals like gold (Au), platinum (Pt), and palladium
(Pd), as well as for transition metal oxides such as copper oxide (CuQO) and cobalt oxide
(Co304).[2]

Applications of TiO2-Supported Catalysts
TiO2-supported catalysts are employed in a wide range of industrial and research applications:
e Environmental Catalysis:

o Oxidation of Volatile Organic Compounds (VOCSs): Noble metal or transition metal oxide
catalysts on TiO2 are effective for the complete oxidation of harmful VOCs.

o Selective Catalytic Reduction (SCR) of NOx: TiOz-supported catalysts, often with
promoters like V20s and WOs, are used to reduce nitrogen oxides (NOx) from stationary
and mobile sources.

o Photocatalytic Degradation of Pollutants: TiOz's semiconducting properties make it a
highly effective photocatalyst for the degradation of organic pollutants in water and air
under UV irradiation.[6]

e Fine Chemical Synthesis:

o Selective Hydrogenation: Pd/TiO2 catalysts are used for the selective hydrogenation of
alkynes to alkenes.[2]

o Oxidation of Alcohols: Au/TiO2 catalysts show high activity and selectivity in the oxidation
of alcohols to aldehydes, ketones, and carboxylic acids.[2]

» Energy Applications:

o Water-Gas Shift Reaction: Pt/TiO2 catalysts are active in the water-gas shift reaction, a
key step in producing high-purity hydrogen.

o Fischer-Tropsch Synthesis: Co/TiO2 catalysts are utilized in the Fischer-Tropsch process
to produce liquid hydrocarbons from syngas.[2]
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o Fuel Cells: TiO:z is explored as a durable support material for platinum catalysts in fuel
cells due to its corrosion resistance.[5]

Data Presentation: Performance of TiOz2-Supported
Catalysts

The following tables summarize quantitative data on the performance of various TiO2-
supported catalysts in different reactions.

Table 1: Performance of Au/TiOz2 Catalysts in CO Oxidation

co
Au Loading Calcination Reaction .
Catalyst Conversion Reference
(wt%) Temp. (°C) Temp. (°C)
(%)
Au/TiO2
1.5 300 25 100 [2]
(Anatase)
AU/TiO2
_ 1.5 300 25 ~80 [2]
(Rutile)
Au/TiO2
, 1.5 300 25 ~90 [2]
(Brookite)

Table 2: Performance of Pd/TiO2 Catalysts in Acetylene Hydrogenation

CzH:2
Pd Loading ) Ethylene
Catalyst Conversion o Reference
(Wt%) Selectivity (%)
(%)
0.5% Pd/TiO2 0.5 98 85 [2]
1.0% Pd/TiO2 1.0 100 80 2]

Table 3: Performance of Co/TiO2 Catalysts in Fischer-Tropsch Synthesis
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. co Cs+
Co Loading ) . o
Catalyst (W1%) TiO2 Phase Conversion  Selectivity Reference
(1)
(%) (%)
15% Co/TiO2 15 Anatase 45 60 [2]
15% Co/TiO2 15 Rutile (>15%) >80 75 [2]

Experimental Protocols
Protocol 1: Synthesis of Au/TiO2 Catalyst by Deposition-
Precipitation

This protocol describes the synthesis of a gold catalyst supported on TiO2z using the deposition-
precipitation method, which is effective for achieving high dispersion of gold nanoparticles.

Materials:

Titanium dioxide (P25 or other desired phase)

e Hydrogen tetrachloroaurate(lll) trihydrate (HAuCla-3H20)
e Sodium hydroxide (NaOH) solution (0.1 M)

e Deionized water

« Filtration apparatus

e Drying oven

Calcination furnace

Procedure:

o Slurry Preparation: Suspend the desired amount of TiOz support in deionized water to form a
slurry (e.g., 1 g of TiOz in 100 mL of water).
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e Gold Precursor Addition: While vigorously stirring the TiOz slurry, add the calculated amount
of HAuCla solution.

e pH Adjustment: Slowly add the NaOH solution dropwise to the slurry to raise the pH to a
value between 7 and 8. Continuously monitor the pH.

e Aging: Maintain the slurry at the target pH and continue stirring for 2 hours at room
temperature to allow for the precipitation of the gold precursor onto the TiO2 support.

« Filtration and Washing: Filter the solid catalyst from the solution. Wash the filter cake
thoroughly with deionized water until the filtrate is free of chloride ions (tested with AQNOs
solution).

e Drying: Dry the catalyst in an oven at 100-120 °C overnight.

 Calcination: Calcine the dried powder in a furnace under a flow of air. A typical calcination
temperature is 300-400 °C for 2-4 hours.

Protocol 2: Characterization of TiO2-Supported Catalysts

This protocol outlines common techniques for characterizing the physical and chemical
properties of the synthesized catalysts.

Techniques:

X-ray Diffraction (XRD): To determine the crystalline phase of the TiOz support (anatase,
rutile) and the crystalline size of the supported metal particles.

e Transmission Electron Microscopy (TEM): To visualize the size, morphology, and dispersion
of the supported metal nanoparticles on the TiOz surface.

e Brunauer-Emmett-Teller (BET) Surface Area Analysis: To measure the specific surface area,
pore volume, and pore size distribution of the catalyst.

o X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and
oxidation states of the elements on the catalyst surface.
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o Temperature-Programmed Reduction (TPR): To investigate the reducibility of the metal oxide
species and the strength of the metal-support interaction.

o Chemisorption: To measure the active metal surface area and dispersion using probe
molecules like Hz, CO, or Oa.

Protocol 3: Catalytic Activity Testing - CO Oxidation

This protocol describes a typical experimental setup for evaluating the catalytic activity of a
TiO2-supported catalyst for the oxidation of carbon monoxide.

Apparatus:

Fixed-bed flow reactor

Mass flow controllers

Furnace with temperature controller

Gas chromatograph (GC) with a thermal conductivity detector (TCD) or a flame ionization
detector (FID) with a methanizer.

Procedure:

e Catalyst Loading: Load a known amount of the catalyst (e.g., 100 mg) into the reactor and
secure it with quartz wool.

o Pre-treatment: Heat the catalyst to a specific temperature (e.g., 300 °C) under a flow of inert
gas (e.g., He or N2) or a reducing gas (e.g., Hz2) to clean the surface and reduce the metal
precursor.

o Reaction: Cool the catalyst to the desired reaction temperature. Introduce a feed gas mixture
of CO (e.g., 1% in air or a synthetic mixture with O2) at a controlled flow rate.

e Analysis: Analyze the composition of the effluent gas stream using the GC to determine the
concentrations of CO, Oz, and COa:.
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o Data Collection: Record the CO conversion at different reaction temperatures to obtain a
light-off curve, which is a plot of conversion versus temperature.

Mandatory Visualizations

Here are diagrams illustrating key workflows and concepts related to the use of TiOz as a
catalyst support.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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